(3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-4-(4-hydroxypiperidin-1-yl)-1-[(2,3,6-trifluorophenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C17H23F3N2O2/c18-13-1-2-14(19)17(20)12(13)9-21-6-5-15(16(24)10-21)22-7-3-11(23)4-8-22/h1-2,11,15-16,23-24H,3-10H2/t15-,16-/m1/s1
• InChI Key: NOGHWPHIZQDWFI-HZPDHXFCSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)CC3=C(C=CC(=C3F)F)F
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=C(C=CC(=C3F)F)F
• Molecular Formula: C17H23F3N2O2
• Molecular Weight: 344.37 g/mol

Description

(3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol is a chemical compound that has become increasingly popular in scientific research due to its unique properties. This compound is a selective dopamine D3 receptor agonist and has been shown to have potential therapeutic effects in a variety of neurological disorders.

Mechanism of Action

(3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol selectively activates dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. Activation of these receptors has been shown to modulate the release of dopamine, a neurotransmitter that plays a key role in reward processing, motor function, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol are primarily mediated through its selective activation of dopamine D3 receptors. This activation has been shown to modulate dopamine release, which can lead to improvements in motor function, reward processing, and cognition. Additionally, (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to have potential antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol in lab experiments is its selective activation of dopamine D3 receptors, which allows for more targeted studies of the role of these receptors in various neurological disorders. However, a limitation of using (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol is its relatively low potency compared to other dopamine D3 receptor agonists, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol. One direction is to further investigate its potential therapeutic effects in neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Another direction is to explore its potential as a tool for studying the role of dopamine D3 receptors in these disorders. Additionally, there is potential for the development of more potent derivatives of (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol that may be more effective in experimental settings.

Scientific Research Applications

(3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol has been studied extensively for its potential therapeutic effects in neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Its selective dopamine D3 receptor agonist activity has been shown to improve motor function in animal models of Parkinson's disease and reduce drug-seeking behavior in animal models of addiction. Additionally, (3'R*,4'R*)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-3',4-diol has been shown to have potential antipsychotic effects in animal models of schizophrenia.